Cas no 2034304-48-6 (N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• CAS No: 2034304-48-6
• MF: C₁₇H₂₁N₅O₃S
• MW: 375.445341825485
• CID: 5376105
• Update Time: 2025-05-30

N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H21N5O3S/c1-26(24,25)21-14-7-8-15(21)10-12(9-14)19-17(23)16-11-18-22(20-16)13-5-3-2-4-6-13/h2-6,11-12,14-15H,7-10H2,1H3,(H,19,23)
• InChI Key： FRASEUWSFQZDPR-UHFFFAOYSA-N
• SMILES： N1=CC(C(NC2CC3N(S(C)(=O)=O)C(CC3)C2)=O)=NN1C1=CC=CC=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide

N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No 2034304-48-6, known as N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a bicyclic azabicyclo[3.2.1]octane framework, a methylsulfonyl group, and a triazole ring with a phenyl substituent. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of azabicyclo[3.2.1]octane frameworks in drug design due to their ability to mimic the stereochemistry of natural products while providing enhanced stability and bioavailability. The methylsulfonyl group attached to the bicyclic system further enhances the compound's pharmacokinetic properties by increasing its lipophilicity and solubility in biological systems.

The presence of the 1,2,3-triazole ring in this compound introduces additional functionality, such as hydrogen bonding capacity and potential for metal coordination. This makes it an attractive candidate for applications in catalysis and supramolecular chemistry. Furthermore, the phenyl group attached to the triazole ring adds aromaticity and electronic versatility to the molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through a combination of click chemistry and ring-closing metathesis techniques. These methods not only improve yield but also allow for precise control over stereochemistry, which is critical for achieving desired biological activity.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug development targeting various therapeutic areas such as inflammation, cancer, and infectious diseases. Its ability to modulate key cellular pathways makes it a valuable tool for researchers exploring novel therapeutic strategies.

Moreover, the compound's structural uniqueness has led to its investigation in materials science for use in advanced polymer systems and self-healing materials. The triazole moiety's ability to form robust supramolecular interactions is particularly advantageous in these contexts.

As research continues to uncover new insights into this compound's properties and applications, it is expected that CAS No 2034304-48-6 will play an increasingly important role in both academic and industrial settings.